Cas no 898437-16-6 (3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea)

• Product Name: 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea
• CAS No: 898437-16-6
• MF: C₁₈H₁₆N₄O₃S₂
• MW: 400.474640846252
• CID: 5484842
• Update Time: 2025-06-27

3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylurea
• 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea

• Inchi： 1S/C18H16N4O3S2/c1-25-14-9-7-12(8-10-14)15(23)11-26-18-22-21-17(27-18)20-16(24)19-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,19,20,21,24)
• InChI Key： MGDXQHAJYTUNIP-UHFFFAOYSA-N
• SMILES： N(C1=NN=C(SCC(C2=CC=C(OC)C=C2)=O)S1)C(NC1=CC=CC=C1)=O

Additional information on 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea

Introduction to 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea (CAS No. 898437-16-6)

The compound 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea, identified by its CAS number 898437-16-6, represents a significant advancement in the field of medicinal chemistry. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecule incorporates a thiadiazole core, which is a well-documented scaffold in drug discovery, known for its ability to modulate various biological pathways. Specifically, the presence of a 4-methoxyphenyl group and an ethylsulfanyl moiety at the 2-position of the thiadiazole ring introduces additional functional diversity, enhancing its potential as a lead compound for therapeutic applications.

Recent studies have highlighted the therapeutic potential of thiadiazole derivatives in addressing a range of diseases, including inflammation, cancer, and infectious disorders. The urea functional group in this compound not only contributes to its solubility and bioavailability but also serves as a key pharmacophore for interacting with biological targets. The 5-substituted thiadiazole moiety has been extensively studied for its anti-inflammatory and antimicrobial properties, making this compound a valuable candidate for further investigation.

In the context of modern drug development, the synthesis and characterization of such complex molecules require state-of-the-art techniques. The structural elucidation of 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea has been achieved through advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have confirmed the presence of all predicted functional groups and provided insights into the molecular conformation and dynamics.

The biological activity of this compound has been preliminarily evaluated in vitro using various cell-based assays. Notably, preliminary results suggest that it exhibits significant inhibitory effects on certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors that target these pathways without causing off-target effects. The 4-methoxyphenyl group is particularly noteworthy, as it has been shown to enhance binding affinity to specific protein targets by optimizing hydrophobic interactions.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for structure-based drug design. Computational modeling studies have been conducted to understand how 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea interacts with its target proteins at the molecular level. These studies have revealed that the compound can adopt multiple conformations that facilitate binding to specific amino acid residues on the target protein. This flexibility makes it an excellent candidate for further optimization through rational drug design approaches.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups in an efficient manner. For instance, the introduction of the ethylsulfanyl group at the 2-position of the thiadiazole ring was achieved through a nucleophilic substitution reaction under controlled conditions. This step highlights the importance of carefully selecting reagents and catalysts to minimize side reactions and maximize product formation.

In conclusion, 3-(5-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-phenylurea (CAS No. 898437-16-6) represents a promising lead compound with significant therapeutic potential. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation in medicinal chemistry. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one are poised to play a crucial role in developing novel therapeutics for various diseases.